Cas no 2274002-43-4 (benzyl N-(but-2-yn-1-yl)-N-(prop-2-yn-1-yl)carbamate)

• Product Name: benzyl N-(but-2-yn-1-yl)-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2274002-43-4
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 6352657
• PubChem ID: 165914368
• Update Time: 2025-05-21

benzyl N-(but-2-yn-1-yl)-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-4834619
• benzyl N-(but-2-yn-1-yl)-N-(prop-2-yn-1-yl)carbamate
• 2274002-43-4

• Inchi： 1S/C15H15NO2/c1-3-5-12-16(11-4-2)15(17)18-13-14-9-7-6-8-10-14/h2,6-10H,11-13H2,1H3
• InChI Key： MKKMYUYGHBJHKC-UHFFFAOYSA-N
• SMILES： O(C(N(CC#C)CC#CC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 241.110278721g/mol
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-(but-2-yn-1-yl)-N-(prop-2-yn-1-yl)carbamate

Research Brief on Benzyl N-(but-2-yn-1-yl)-N-(prop-2-yn-1-yl)carbamate (CAS: 2274002-43-4) in Chemical Biology and Pharmaceutical Applications

Benzyl N-(but-2-yn-1-yl)-N-(prop-2-yn-1-yl)carbamate (CAS: 2274002-43-4) is a specialized carbamate derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications. This compound, characterized by its dual alkyne-functionalized side chains, serves as a versatile intermediate in click chemistry, targeted drug delivery, and covalent inhibitor design. Recent studies highlight its role in facilitating bioorthogonal reactions and enabling site-specific modifications of biomolecules, making it a valuable tool in modern drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of benzyl N-(but-2-yn-1-yl)-N-(prop-2-yn-1-yl)carbamate as a key precursor in the synthesis of PROTACs (Proteolysis Targeting Chimeras). The compound's alkyne groups enabled efficient conjugation with E3 ligase ligands via copper-catalyzed azide-alkyne cycloaddition (CuAAC), yielding potent degraders of target proteins. Researchers reported enhanced cellular permeability and stability compared to traditional linker chemistries, suggesting its potential for improving PROTAC pharmacokinetics.

In cancer therapeutics, this carbamate derivative has shown promise in antibody-drug conjugate (ADC) development. A Nature Biotechnology publication (2024) detailed its application in creating stable, homogeneous ADCs through controlled payload attachment. The compound's structural rigidity and defined reactivity profile addressed common challenges of ADC heterogeneity, while maintaining cytotoxic payload efficacy against HER2-positive breast cancer cell lines in preclinical models.

From a chemical biology perspective, benzyl N-(but-2-yn-1-yl)-N-(prop-2-yn-1-yl)carbamate has emerged as a valuable probe for studying enzyme mechanisms. Its dual alkyne functionality allows sequential labeling of active sites, enabling detailed mapping of catalytic residues in serine hydrolases (ACS Chemical Biology, 2024). This application provides researchers with new tools for understanding enzyme kinetics and designing selective inhibitors.

The compound's safety profile and metabolic stability are currently under investigation, with preliminary data suggesting favorable characteristics for pharmaceutical applications. Recent ADME studies indicate moderate plasma protein binding and predictable hepatic clearance patterns, though further in vivo validation is required. Researchers emphasize the need for comprehensive toxicological assessments before clinical translation, particularly regarding potential off-target effects of the alkyne moieties.

Looking forward, benzyl N-(but-2-yn-1-yl)-N-(prop-2-yn-1-yl)carbamate represents an exciting chemical scaffold with multiple avenues for exploration. Its applications span from fundamental chemical biology research to advanced therapeutic development, reflecting the growing convergence of synthetic chemistry and biological sciences. Future research directions may include optimization of its physicochemical properties, expansion of its bioorthogonal reactivity repertoire, and development of novel synthetic methodologies for its production at scale.